Cas no 878053-73-7 (2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one)

• Product Name: 2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one
• CAS No: 878053-73-7
• MF: C₂₄H₂₈N₂OS
• MW: 392.556924819946
• CID: 5510591
• Update Time: 2025-07-15

2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-[3-[(2,5-dimethylphenyl)methylsulfanyl]indol-1-yl]-1-piperidin-1-ylethanone
• 2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one

• Inchi： 1S/C24H28N2OS/c1-18-10-11-19(2)20(14-18)17-28-23-15-26(22-9-5-4-8-21(22)23)16-24(27)25-12-6-3-7-13-25/h4-5,8-11,14-15H,3,6-7,12-13,16-17H2,1-2H3
• InChI Key： WCHVUHLDGKDFGN-UHFFFAOYSA-N
• SMILES： C(=O)(N1CCCCC1)CN1C2=C(C=CC=C2)C(SCC2=CC(C)=CC=C2C)=C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Indoles and derivatives N-alkylindoles

Additional information on 2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one

Introduction to 2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one (CAS No. 878053-73-7)

2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, identified by its Chemical Abstracts Service (CAS) number 878053-73-7, represents a novel molecular entity with a unique structural framework that combines elements of indole and piperidine moieties. The presence of a methylsulfanyl group at the 3-position of the indole ring and the attachment of a piperidin-1-yl substituent at the 1-position of the ethanone backbone contribute to its complex chemical properties and potential biological activities.

The structural design of this compound reflects a deliberate approach to explore the pharmacophoric space within the indole-piperidine scaffold, which has been extensively studied for its role in modulating various biological pathways. The indole moiety, known for its presence in numerous bioactive natural products and pharmacological agents, is particularly relevant in the context of central nervous system (CNS) disorders, inflammation, and cancer. The methylsulfanyl group introduces a polar character to the molecule, potentially enhancing its solubility and interaction with biological targets. Meanwhile, the piperidin-1-yl group is a common pharmacophore in drug discovery, often contributing to improved metabolic stability and binding affinity to protein receptors.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding modes of such compounds with high precision. Studies suggest that the combination of the indole and piperidine moieties in 2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one could facilitate interactions with key enzymes and receptors involved in therapeutic pathways. For instance, preliminary docking studies have indicated potential binding to enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX), which are implicated in inflammatory responses. Additionally, the presence of the methylsulfanyl group may enhance hydrogen bonding capabilities, further optimizing binding interactions.

The synthesis of this compound involves multi-step organic transformations that require careful optimization to ensure high yield and purity. Key synthetic steps include the formation of the indole core through cyclization reactions, followed by functionalization at the 3-position with the methylsulfanyl group. Subsequent introduction of the piperidin-1-yl moiety via nucleophilic substitution or condensation reactions completes the molecular structure. Advanced synthetic techniques such as transition metal-catalyzed cross-coupling reactions have been employed to enhance efficiency and selectivity in these transformations.

In terms of biological activity, preliminary in vitro assays have shown promising results for 2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one in modulating pathways relevant to neurological disorders. The indole-piperidine scaffold is known to exhibit properties that could be beneficial in treating conditions such as Alzheimer's disease or Parkinson's disease by targeting amyloid-beta aggregation or dopamine receptor modulation. The methylsulfanyl group may further enhance these effects by influencing receptor affinity or metabolic stability.

Moreover, recent research has highlighted the importance of structure-based drug design in optimizing pharmacological properties. High-resolution crystal structures of target proteins have provided insights into how modifications at specific positions within a molecule can alter binding affinity and efficacy. In the case of 2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-yl)ethan-1-one, computational modeling has been used to predict how variations in the methylsulfanyl or piperidin-1-yl groups could fine-tune its interaction with biological targets. This approach has guided medicinal chemists in designing analogues with enhanced potency and reduced side effects.

The compound's potential extends beyond neurological applications; it has also shown promise in anti-inflammatory and anticancer studies. The indole moiety is well-documented for its ability to inhibit inflammatory mediators by modulating signaling pathways such as NF-kB. The methylsulfanyl group may further contribute to this effect by enhancing interactions with transcription factors involved in inflammation. Additionally, preclinical studies have suggested that molecules with similar structural motifs could exhibit cytotoxic effects against certain cancer cell lines by interfering with critical cellular processes.

As research progresses, interdisciplinary collaborations between synthetic chemists, biologists, and computer scientists will be essential for unlocking the full therapeutic potential of this compound. Advances in artificial intelligence (AI) have accelerated virtual screening processes, allowing for rapid identification of lead compounds based on large datasets. Machine learning algorithms can predict pharmacokinetic properties and identify optimal dosing regimens before experimental validation is required.

The development pipeline for 2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-1H-indol-1-yl)-1-(piperidin-1-y)ethanone (CAS No. 878053–73–7) includes rigorous testing to evaluate its safety profile and efficacy in preclinical models. Animal studies will provide critical data on toxicity, pharmacokinetics, and behavioral effects before human trials can commence. Regulatory agencies require comprehensive toxicological assessments to ensure that new pharmaceutical entities meet safety standards before they can be approved for clinical use.

In conclusion,2-(3-{(2,5-dimethylphenyl)methylsulfanyl}-lH-indol-l-yI)-l(piperidin-l-yI)ethan-l-one represents a promising candidate for further development in pharmaceutical research due to its unique structural features and potential biological activities. The combination of an indole-piperidine scaffold with a methylsulfanyl substituent offers a versatile platform for designing molecules with therapeutic relevance across multiple disease areas. Continued investigation into its mechanisms of action will provide valuable insights into novel treatment strategies for neurological disorders,inflammation,and cancer.